![molecular formula C18H17N5O2 B2471146 N-(4-oxo-4-(quinolin-8-ylamino)butyl)pyrazine-2-carboxamide CAS No. 1251706-65-6](/img/structure/B2471146.png)
N-(4-oxo-4-(quinolin-8-ylamino)butyl)pyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-oxo-4-(quinolin-8-ylamino)butyl)pyrazine-2-carboxamide, also known as QBP, is a synthetic compound that has gained attention for its potential therapeutic applications in various fields of scientific research.
Scientific Research Applications
- Pyrazolines, including our compound, have demonstrated antibacterial effects in various studies . Researchers have explored their potential against bacterial pathogens, making them promising candidates for novel antibiotics.
- The compound’s antifungal activity has been investigated . It may inhibit fungal growth and could be relevant in developing antifungal agents.
- Pyrazolines have shown promise as antiparasitic agents. Our compound might contribute to combating parasitic infections .
- Inflammation plays a crucial role in various diseases. Some pyrazolines exhibit anti-inflammatory properties, which could be relevant for therapeutic interventions .
- Oxidative stress contributes to cellular damage. Pyrazolines, including our compound, have been studied for their antioxidant effects . They may help counteract free radicals and protect cells.
- Our compound’s impact on AchE activity and malondialdehyde (MDA) levels in the brain of alevins has been investigated . AchE is essential for normal nerve function, and its inhibition can lead to behavioral changes and impaired movement.
Antibacterial Activity
Antifungal Properties
Antiparasitic Applications
Anti-Inflammatory Effects
Antioxidant Potential
Neurotoxicity and Acetylcholinesterase (AchE) Inhibition
properties
IUPAC Name |
N-[4-oxo-4-(quinolin-8-ylamino)butyl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O2/c24-16(7-3-9-22-18(25)15-12-19-10-11-20-15)23-14-6-1-4-13-5-2-8-21-17(13)14/h1-2,4-6,8,10-12H,3,7,9H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFENBCTXIPEBAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NC(=O)CCCNC(=O)C3=NC=CN=C3)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-oxo-4-(quinolin-8-ylamino)butyl)pyrazine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.